3-Oxo-1,2-benzisothiazol-2-ide 1,1-dioxide
3-Oxo-1,2-benzisothiazol-2-ide 1,1-dioxide
Saccharin, sodium salt appears as odorless white crystals or crystalline powder. Aqueous solution is neutral or alkaline to litmus, but not alkaline to phenolphthalein. Effloresces in dry air. Intensely sweet taste. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
16766-82-8
VCID:
VC0184966
InChI:
InChI=1S/C7H5NO3S/c9-7-5-3-1-2-4-6(5)12(10,11)8-7/h1-4H,(H,8,9)/p-1
SMILES:
C1=CC=C2C(=C1)C(=NS2(=O)=O)[O-]
Molecular Formula:
C7H4NO3S-
Molecular Weight:
182.18 g/mol
3-Oxo-1,2-benzisothiazol-2-ide 1,1-dioxide
CAS No.: 16766-82-8
Main Products
VCID: VC0184966
Molecular Formula: C7H4NO3S-
Molecular Weight: 182.18 g/mol
| CAS No. | 16766-82-8 |
|---|---|
| Product Name | 3-Oxo-1,2-benzisothiazol-2-ide 1,1-dioxide |
| Molecular Formula | C7H4NO3S- |
| Molecular Weight | 182.18 g/mol |
| IUPAC Name | 1,1-dioxo-1,2-benzothiazol-3-olate |
| Standard InChI | InChI=1S/C7H5NO3S/c9-7-5-3-1-2-4-6(5)12(10,11)8-7/h1-4H,(H,8,9)/p-1 |
| Standard InChIKey | CVHZOJJKTDOEJC-UHFFFAOYSA-M |
| SMILES | C1=CC=C2C(=C1)C(=NS2(=O)=O)[O-] |
| Canonical SMILES | C1=CC=C2C(=C1)C(=NS2(=O)=O)[O-] |
| Melting Point | greater than 572 °F (Decomposes) (NTP, 1992) |
| Physical Description | Saccharin, sodium salt appears as odorless white crystals or crystalline powder. Aqueous solution is neutral or alkaline to litmus, but not alkaline to phenolphthalein. Effloresces in dry air. Intensely sweet taste. (NTP, 1992) DryPowder; DryPowder, PelletsLargeCrystals; OtherSolid, Liquid; PelletsLargeCrystals |
| Description | Saccharin, sodium salt appears as odorless white crystals or crystalline powder. Aqueous solution is neutral or alkaline to litmus, but not alkaline to phenolphthalein. Effloresces in dry air. Intensely sweet taste. (NTP, 1992) |
| Solubility | greater than or equal to 100 mg/mL at 68° F (NTP, 1992) |
| PubChem Compound | 3665684 |
| Last Modified | Nov 11 2021 |
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